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Compound of Interest

Compound Name: 2,4-Dichloro-3-nitrobenzotrifluoride

Cat. No.: B1301598

An In-depth Technical Guide to 2,4-Dichloro-3-nitrobenzotrifluoride
CAS Number: 203915-49-5[1][2][3]

This technical guide provides a comprehensive overview of 2,4-Dichloro-3-
nitrobenzotrifluoride, tailored for researchers, scientists, and professionals in drug
development. The document details the compound's physicochemical properties, synthesis,
applications, and safety protocols, presenting quantitative data in structured tables and
illustrating key processes with diagrams.

General and Physicochemical Properties

2,4-Dichloro-3-nitrobenzotrifluoride is a substituted aromatic compound with the molecular
formula C7H2CI2FsNO2.[1] Its structure, featuring two chlorine atoms, a nitro group, and a
trifluoromethyl group on a benzene ring, results in a highly electron-deficient aromatic system.
[1] This electronic characteristic is key to its reactivity and utility as a chemical intermediate.[1]
The compound is typically a pale yellow solid or liquid, depending on its purity and the ambient
temperature.[1]
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Property Value Source

CAS Number 203915-49-5 [1]12]13]

1,3-dichloro-2-nitro-4-
IUPAC Name ) [1]
(trifluoromethyl)benzene

Molecular Formula C7H2CI2F3NO:2 [11[2]
] 259.99 g/mol (also cited as
Molecular Weight [1][2]
260 g/mol)

C1=CC(=C(C(=C1C(F)
Canonical SMILES (F)F)CI)--INVALID-LINK-- [1]
[O-])CI

DIMKVPKLQUPPFN-
InChl Key [1]
UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,4-Dichloro-3-
nitrobenzotrifluoride. The following data are characteristic of its molecular structure.

Spectroscopic Technique Characteristic Features Source

Two distinct signals for the
Proton NMR (*H NMR) aromatic protons observed in [1]
the range of 7.0 - 8.5 ppm.

Asymmetric stretching
Infrared (IR) Spectroscopy vibration for the nitro group at [1]
~1520-1540 cm~1.

Symmetric stretching vibration
for the nitro group at ~1340- [1]
1360 cm™L.

Synthesis and Experimental Protocols
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The primary route for synthesizing 2,4-Dichloro-3-nitrobenzotrifluoride is through the
nitration of a precursor. While detailed, step-by-step laboratory protocols are proprietary or
found in specific patents, the general methodologies are well-established.

Experimental Methodologies

Method 1: Standard Nitration This common method involves the electrophilic nitration of 2,4-
dichlorobenzotrifluoride.

e Reagents: A nitrating mixture of concentrated nitric acid (HNOs) and concentrated sulfuric
acid (H2S0a).

e Procedure: 2,4-dichlorobenzotrifluoride is treated with the nitric and sulfuric acid mixture. The
sulfuric acid acts as a catalyst, protonating the nitric acid to generate the highly electrophilic
nitronium ion (NO2*), which then attacks the electron-rich benzene ring.

» Control: The reaction requires careful control of temperature and reaction time to maximize
the yield of the desired product and minimize the formation of unwanted byproducts.[1]

Method 2: High-Purity Sequential Nitration For applications requiring higher purity, a sequential
nitration process can be employed.

e Reagents: This method may involve a primary nitration followed by a secondary nitration
using a combination of ammonium nitrate and fuming sulfuric acid.[1]

o Advantage: This approach is designed to improve both the yield and the purity of the final
product.[1]

Below is a diagram illustrating the general workflow for the synthesis of 2,4-Dichloro-3-
nitrobenzotrifluoride.
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Caption: General synthesis workflow for 2,4-Dichloro-3-nitrobenzotrifluoride.

Applications in Research and Development

2,4-Dichloro-3-nitrobenzotrifluoride serves as a versatile intermediate in the synthesis of
more complex molecules, finding applications in several industrial and research areas.

e Pharmaceuticals: Its derivatives are actively explored in medicinal chemistry for the
development of new therapeutic agents.[1] The trifluoromethyl group is particularly significant
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in drug design, as its inclusion can enhance properties like metabolic stability and binding
affinity.[4]

e Agrochemicals: The compound is a building block for various agrochemicals, including
pesticides and herbicides.[1]

e Dyes and Pigments: Its stable aromatic structure makes it suitable for use in the production
of colorants.[1]

o Proteomics Research: It has been utilized in the field of proteomics, which involves the large-
scale study of proteins and their functions.[1][2]

While this compound is a valuable intermediate, no specific biological signaling pathways in
which it is directly involved have been detailed in the reviewed literature. Its primary role is that
of a precursor for synthesizing active molecules.

Safety and Handling

Working with 2,4-Dichloro-3-nitrobenzotrifluoride requires adherence to strict safety
protocols due to the hazardous nature of its functional groups.

 Inhalation and Contact: The presence of chlorine atoms suggests that the compound may be
an irritant to the skin, eyes, and respiratory system.[1] Standard personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and lab coats, should
be worn.[5] Work should be conducted in a well-ventilated area or under a chemical fume
hood.

» Reactivity Hazards: Aromatic nitro compounds can be energetic and may pose an explosion
risk under certain conditions, particularly when mixed with reducing agents or bases.[1][6]

o Decomposition: The trifluoromethyl group can be susceptible to hydrolysis, which may
release hazardous fluoride ions.[1]

» Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5]
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The logical workflow for handling a chemical spill of a related compound provides a general
guideline for safety procedures.

Chemical Spill Occurs

Isolate Spill Area
(min. 50m for liquids)

Wear Appropriate PPE
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:
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l
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l
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Approved Channels

Click to download full resolution via product page
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Caption: General workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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